1-(2-Amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: 1-[(2-amino-5-chlorophenyl)methyl]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H11ClN2O2/c13-9-3-4-10(14)8(6-9)7-15-5-1-2-11(15)12(16)17/h1-6H,7,14H2,(H,16,17)
• InChI Key: BMLUDCPOIKLYIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C(=O)O)CC2=C(C=CC(=C2)Cl)N

Description

1-(2-Amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8 g. of 1-(2-amino-5-chlorobenzyl)-2-pyrrolecarbonitrile, 8 g. of 86% potassium hydroxide and 50 ml. of ethyleneglycol is heated in an oil bath at 170° C. for 2 hours. The mixture is partly cooled and diluted with 80 ml. of water. The mixture is cooled for about 3 hours and then filtered. The filtrate is treated with acetic acid to pH 4-5 giving a precipitate which is collected and washed with water. This solid is further purified by dissolving in dilute alkali and reprecipitating with acetic acid, giving 1-(2-amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid.